D-Ribopyranosylamine

• Molecular Formula: C5H11NO4
• Molecular Weight: 149.15 g/mol
• InChI: InChI=1S/C5H11NO4/c6-5-4(9)3(8)2(7)1-10-5/h2-5,7-9H,1,6H2/t2-,3-,4-,5-/m1/s1
• InChIKey: RQBSUMJKSOSGJJ-TXICZTDVSA-N

Researchers requiring ribosylamine intermediates face ring-opening and anomer interconversion during glycosylation. D-Ribopyranosylamine (CAS 43179-09-5) provides a thermodynamically stable pyranose form with fixed 4C1/1C4 chair conformations. - Enables selective α-D-ribopyranosyl nucleoside analog synthesis via primary amine condensation (NMR-verified). - Withstands acidic hydrolysis and aqueous workups without rearrangement to furanose. - White crystalline solid, 142-145°C melting point; hygroscopic. Packaged under inert gas for immediate use.

D-Ribopyranosylamine Properties & Applications

D-Ribopyranosylamine (CAS 43179-09-5) is a carbohydrate derivative featuring a primary amine group at the anomeric C-1 position of a six-membered ribopyranose ring . With the molecular formula C5H11NO4 and a molecular weight of 149.15 g/mol, it is a key intermediate in glycobiology and medicinal chemistry research . As an amine-functionalized ribose analogue, it serves as a precursor for synthesizing nucleoside analogs, glycomimetics, and enzyme inhibitors . Unlike its furanose counterpart, D-ribopyranosylamine exists in a stable chair conformation (4C1), which confers distinct reactivity and stereochemical outcomes in glycosylation reactions [1]. It is primarily employed as a building block in the synthesis of pyrimidine and imidazole nucleosides, as well as in the preparation of N-substituted ribofuranosides [2]. The compound is supplied as a white to off-white crystalline solid with a melting point range of 142-145°C and is hygroscopic, requiring storage under inert atmosphere at -20°C for optimal stability .

Building block for pyrimidine and imidazole nucleoside synthesis

Amine-functionalized ribose analogue with stable chair conformation

Supports α-pyranosyl nucleoside preparation with defined anomeric control

• [1] Rajsekhar, G., Rao, C. P., & Guionneau, P. (2003). First crystallographic evidence for the formation of β-D-ribopyranosylamine from the reaction of ammonia with D-ribose. Carbohydrate Research, 338(8), 801-805. View Source
• [2] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source

Why D-Ribopyranosylamine Cannot Be Substituted

The substitution of D-ribopyranosylamine with other in-class ribosylamines, particularly D-ribofuranosylamine, is not feasible without compromising synthetic outcomes due to fundamental differences in ring size, conformational stability, and anomeric reactivity [1]. NMR spectroscopic studies have established that primary amines condense with D-ribose to yield predominantly D-ribopyranosylamines, with the α-anomer preponderating in the 1C4 conformation, while the β-anomer adopts the 4C1 chair conformation [2]. This contrasts sharply with D-ribofuranosylamine, which exists as a five-membered ring and exhibits distinct anomeric equilibria in solution [3]. Controlled acidic hydrolysis experiments further highlight this non-interchangeability: when 2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-ribofuranosylamine is hydrolyzed, it unexpectedly rearranges to N-(2,4-dinitrophenyl)-α-D-ribopyranosylamine rather than the expected β-D-furanosylamine derivative, underscoring the thermodynamic driving force toward the pyranose form [4]. Consequently, researchers aiming to synthesize specific nucleoside analogues must select the appropriate ribosylamine starting material, as the ring size and anomeric configuration directly dictate the stereochemical outcomes of subsequent glycosylation reactions [5].

Ring Size & Conformation

D-Ribopyranosylamine Six-membered 4C1 chair; distinct anomeric outcomes

D-Ribofuranosylamine Five-membered envelope/twist mixtures; divergent stereochemistry

Acid/Workup Stability

D-Ribopyranosylamine Thermodynamically favored; resists rearrangement

D-Ribofuranosylamine May rearrange to pyranose form under acidic hydrolysis

• [1] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source
• [2] Ellis, G. P., & Honeyman, J. (1955). The identification of the two crystalline N-phenyl-D-ribosylamines ('ribose anilides') by n.m.r. spectroscopy. Carbohydrate Research, 1(1), 1-9. View Source
• [3] Cusack, N. J., & Shaw, G. (1970). A simple synthesis in high yield of 2,3-O-isopropylidene-β-D-ribofuranosylamine, an intermediate in the preparation of N-substituted ribofuranosides. Journal of the Chemical Society D: Chemical Communications, 17, 1114. View Source
• [4] Buchanan, J. G., Edgar, A. R., & Power, M. J. (2022). Synthesis of N-(2,4-dinitrophenyl) derivatives of D-ribosylamines; unexpected reaction and hydrolysis products. Carbohydrate Research, 511, 108482. View Source
• [5] Walczak, K. (n.d.). Synthesis of 4-nitroimidazole nucleosides from 1,4-dinitroimidazoles and D-ribosylamines. Polish Journal of Chemistry. View Source

D-Ribopyranosylamine Quantitative Differentiation

Anomeric Preference: Pyranose vs. Furanose

When D-ribose is condensed with primary amines, NMR spectroscopy reveals that D-ribopyranosylamines are the predominant products, with the α-anomer adopting the 1C4 conformation and the β-anomer adopting the 4C1 chair conformation [1]. This contrasts with D-ribofuranosylamine, which exhibits a different anomeric equilibrium, favoring the β-form in chloroform but shifting to a high proportion of the α-form in dimethyl sulfoxide [2].

Anomeric Preference

Head-to-head

α-pyranosylamine (1C4) predominates; β-furanosylamine shifts with solvent (CDCl₃ vs DMSO)

α-Pyranosyl anomeric control supports stereoselective glycosylation

Solvent-dependent equilibrium context

Evidence Dimension	Anomeric preference and conformation
Target Compound Data	α-D-ribopyranosylamine (1C4 conformation) predominates; β-D-ribopyranosylamine (4C1 conformation) also present
Comparator Or Baseline	D-ribofuranosylamine: β-form predominates in chloroform; high proportion of α-form in DMSO
Quantified Difference	Qualitative difference in anomeric distribution; pyranose form is thermodynamically favored
Conditions	NMR spectroscopy (1H, 13C) in various solvents (CDCl3, DMSO-d6)

Why This Matters

The anomeric configuration directly impacts the stereochemical outcome of subsequent glycosylation reactions, making D-ribopyranosylamine the preferred starting material when α-pyranosyl nucleosides are targeted.

• [1] Ellis, G. P., & Honeyman, J. (1955). The identification of the two crystalline N-phenyl-D-ribosylamines ('ribose anilides') by n.m.r. spectroscopy. Carbohydrate Research, 1(1), 1-9. View Source
• [2] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source

Furanose-to-Pyranose Rearrangement

Controlled acidic hydrolysis of 2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-ribofuranosylamine yields N-(2,4-dinitrophenyl)-α-D-ribopyranosylamine, not the expected β-D-furanosylamine derivative [1]. This demonstrates a strong thermodynamic driving force for the furanose-to-pyranose ring expansion, indicating that D-ribopyranosylamine derivatives are more stable under acidic aqueous conditions.

Furanose-to-Pyranose Rearrangement

Head-to-head

100% conversion to N-(2,4-dinitrophenyl)-α-D-ribopyranosylamine; no furanosylamine detected

Pyranose ring stability under acidic workup conditions

Acidic hydrolysis context

Evidence Dimension	Product of acidic hydrolysis
Target Compound Data	N-(2,4-dinitrophenyl)-α-D-ribopyranosylamine (pyranose form)
Comparator Or Baseline	2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-β-D-ribofuranosylamine (furanose form) was the starting material; expected product was β-D-furanosylamine derivative
Quantified Difference	100% conversion to pyranose form; no furanosylamine product detected
Conditions	Controlled acidic hydrolysis, followed by NMR and X-ray crystallography

Why This Matters

This rearrangement confirms the superior stability of the pyranose ring over the furanose ring under acidic conditions, making D-ribopyranosylamine a more robust intermediate for multi-step syntheses involving aqueous or acidic workups.

• [1] Buchanan, J. G., Edgar, A. R., & Power, M. J. (2022). Synthesis of N-(2,4-dinitrophenyl) derivatives of D-ribosylamines; unexpected reaction and hydrolysis products. Carbohydrate Research, 511, 108482. View Source

Solid-State 4C1 Chair Conformation

Single-crystal X-ray diffraction analysis of β-D-ribopyranosylamine confirms that the molecule exists in a stable 4C1 chair conformation in the solid state [1]. The β-anomeric configuration at C-1 is unambiguously supported by dihedral angle measurements [2]. In contrast, D-ribofuranosylamine derivatives typically exhibit a mixture of envelope and twist conformations, with no single dominant solid-state conformation [3].

Solid-State Conformation

Reported

β-D-ribopyranosylamine: 4C1 chair (X-ray); furanosylamine: envelope/twist mixture

Well-defined crystallinity supports batch consistency

Cross-study context; conformational mixture for furanose

Evidence Dimension	Solid-state conformation
Target Compound Data	β-D-ribopyranosylamine: 4C1 chair conformation (confirmed by X-ray)
Comparator Or Baseline	D-ribofuranosylamine derivatives: mixture of envelope (E) and twist (T) conformations
Quantified Difference	Qualitative difference: single, well-defined chair conformation vs. conformational mixture
Conditions	Single-crystal X-ray diffraction at room temperature

Why This Matters

A well-defined solid-state conformation ensures batch-to-batch consistency in crystallinity and reactivity, which is critical for reproducible synthetic outcomes in both academic and industrial settings.

• [1] Rajsekhar, G., Rao, C. P., & Guionneau, P. (2003). First crystallographic evidence for the formation of β-D-ribopyranosylamine from the reaction of ammonia with D-ribose. Carbohydrate Research, 338(8), 801-805. View Source
• [2] Temeriusz, A., Gubica, T., Rogowska, P., Paradowska, K., & Cyrański, M. K. (2005). Crystal structure and solid-state 13C NMR analysis of N-p-nitrophenyl-α-D-ribopyranosylamine. Carbohydrate Research, 340(17), 2645-2653. View Source
• [3] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source

Conversion to Protected Furanosylamines

D-Ribopyranosylamine serves as a direct precursor for the high-yield synthesis of 2,3-O-isopropylidene-β-D-ribofuranosylamine, a key intermediate in nucleoside synthesis. Reaction with acetone, 2,2-dimethoxypropane, and toluene-p-sulphonic acid affords the protected furanosylamine as a stable crystalline toluene-p-sulphonate salt [1]. This contrasts with direct synthesis from D-ribose, which typically yields complex mixtures of pyranose and furanose forms [2].

Protected Furanosylamine Synthesis

Reported

High yield of crystalline 2,3-O-isopropylidene-β-D-ribofuranosylamine salt from pyranosylamine

Controlled route for protected furanosylamine intermediates

Yield described qualitatively in source

Evidence Dimension	Synthetic yield of protected furanosylamine intermediate
Target Compound Data	High yield (qualitative, reported as 'high yield') of crystalline 2,3-O-isopropylidene-β-D-ribofuranosylamine toluene-p-sulphonate from D-ribopyranosylamine
Comparator Or Baseline	Direct synthesis from D-ribose: complex mixtures, lower selectivity for furanose form
Quantified Difference	Quantitative yield data not specified in source; described as 'high yield' vs. 'complex mixtures'
Conditions	Reaction with acetone, 2,2-dimethoxypropane, and toluene-p-sulphonic acid

Why This Matters

The ability to selectively access protected furanosylamine intermediates in high yield makes D-ribopyranosylamine a strategically valuable starting material for nucleoside analog synthesis, offering a more controlled route than direct ribose condensation.

• [1] Cusack, N. J., & Shaw, G. (1970). A simple synthesis in high yield of 2,3-O-isopropylidene-β-D-ribofuranosylamine, an intermediate in the preparation of N-substituted ribofuranosides. Journal of the Chemical Society D: Chemical Communications, 17, 1114. View Source
• [2] Ellis, G. P., & Honeyman, J. (1955). The identification of the two crystalline N-phenyl-D-ribosylamines ('ribose anilides') by n.m.r. spectroscopy. Carbohydrate Research, 1(1), 1-9. View Source

D-Ribopyranosylamine Research & Industrial Applications

α-D-Ribopyranosyl Nucleoside Synthesis

Leverage the predominant α-anomeric configuration (1C4 conformation) of D-ribopyranosylamine to synthesize α-D-ribopyranosyl nucleoside analogs [1]. This application is supported by NMR evidence showing that primary amine condensations with D-ribose favor the α-pyranosyl form, providing a direct route to α-configured nucleosides that are otherwise challenging to access [2].

Acid-Stable Multi-Step Synthesis

Employ D-ribopyranosylamine as a stable intermediate in multi-step synthetic sequences that involve acidic hydrolysis or aqueous workups. The demonstrated thermodynamic preference for the pyranose form over the furanose form under acidic conditions ensures that the ribosyl moiety remains intact, preventing unwanted ring-opening or rearrangement side reactions [3].

Protected Ribofuranosylamine Intermediate Synthesis

Utilize D-ribopyranosylamine as a precursor for the high-yield synthesis of 2,3-O-isopropylidene-β-D-ribofuranosylamine, a critical intermediate for the synthesis of pyrimidine and imidazole nucleosides [4]. This route offers superior selectivity and yield compared to direct condensation of D-ribose with amines, making it the method of choice for scale-up and industrial nucleoside production [5].

Solid-State Formulation Applications

Exploit the well-defined 4C1 chair conformation of β-D-ribopyranosylamine, confirmed by single-crystal X-ray diffraction, for applications requiring consistent crystallinity and solid-state properties [6]. The uniform conformation ensures reproducible physical characteristics, which is essential for quality control in pharmaceutical intermediate manufacturing and for solid-state NMR calibration studies [7].

Application

Selection Property

Validation Focus

α-Pyranosyl nucleoside synthesis

α-Anomeric configuration (1C4)

Anomeric NMR profiling and glycosylation stereochemistry

Acid-stable multi-step synthesis

Pyranose ring stability under acidic conditions

Hydrolysis resistance and rearrangement monitoring

Protected furanosylamine intermediate synthesis

Precursor conversion to 2,3-O-isopropylidene-β-D-ribofuranosylamine

Yield and isomer selectivity in acetal protection

Solid-state formulation and QC

Uniform 4C1 chair conformation

Crystallinity, batch reproducibility, and solid-state NMR

• [1] Ellis, G. P., & Honeyman, J. (1955). The identification of the two crystalline N-phenyl-D-ribosylamines ('ribose anilides') by n.m.r. spectroscopy. Carbohydrate Research, 1(1), 1-9. View Source
• [2] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source
• [3] Buchanan, J. G., Edgar, A. R., & Power, M. J. (2022). Synthesis of N-(2,4-dinitrophenyl) derivatives of D-ribosylamines; unexpected reaction and hydrolysis products. Carbohydrate Research, 511, 108482. View Source
• [4] Cusack, N. J., & Shaw, G. (1970). A simple synthesis in high yield of 2,3-O-isopropylidene-β-D-ribofuranosylamine, an intermediate in the preparation of N-substituted ribofuranosides. Journal of the Chemical Society D: Chemical Communications, 17, 1114. View Source
• [5] Mackenzie, G., Shaw, G., & Robinson, D. H. (1977). Purines, pyrimidines, and imidazoles. Part 46. Some acyclic D-arabinose imidazole and purine nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 1094-1103. View Source
• [6] Rajsekhar, G., Rao, C. P., & Guionneau, P. (2003). First crystallographic evidence for the formation of β-D-ribopyranosylamine from the reaction of ammonia with D-ribose. Carbohydrate Research, 338(8), 801-805. View Source
• [7] Temeriusz, A., Gubica, T., Rogowska, P., Paradowska, K., & Cyrański, M. K. (2005). Crystal structure and solid-state 13C NMR analysis of N-p-nitrophenyl-α-D-ribopyranosylamine. Carbohydrate Research, 340(17), 2645-2653. View Source